N-(furan-2-ylmethyl)-1-(3-methoxypropyl)-9-methyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide

• IUPAC Name: N-(furan-2-ylmethyl)-6-(3-methoxypropyl)-10-methyl-2-oxo-1,6,8-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxamide
• InChI: InChI=1S/C21H22N4O4/c1-14-6-3-8-25-18(14)23-19-16(21(25)27)12-17(24(19)9-5-10-28-2)20(26)22-13-15-7-4-11-29-15/h3-4,6-8,11-12H,5,9-10,13H2,1-2H3,(H,22,26)
• InChI Key: NXRRQWDQOSUWPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(N3CCCOC)C(=O)NCC4=CC=CO4
• Molecular Formula: C21H22N4O4
• Molecular Weight: 394.4 g/mol

Description

N-(furan-2-ylmethyl)-1-(3-methoxypropyl)-9-methyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide is a useful research compound. Its molecular formula is C21H22N4O4 and its molecular weight is 394.431. The purity is usually 95%.
BenchChem offers high-quality N-(furan-2-ylmethyl)-1-(3-methoxypropyl)-9-methyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(furan-2-ylmethyl)-1-(3-methoxypropyl)-9-methyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiprotozoal Agents :Novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines, structurally related to the compound , have been synthesized and evaluated for their antiprotozoal activity. These compounds exhibit strong DNA affinities and show potent in vitro activity against T. b. rhodesiense and P. falciparum, with several showing excellent in vivo activity in the trypanosomal STIB900 mouse model. This research demonstrates the potential of these compounds as antiprotozoal agents, hinting at the broader applicability of similar structures in therapeutic development (Ismail et al., 2004).

Synthetic Methodologies :Research has focused on developing novel synthetic methodologies for creating pyrrolo[1,2-a]pyrimidinediones and related structures through reactions such as retro Diels-Alder methods. These studies are crucial for expanding the toolbox available for synthesizing complex heterocyclic compounds, potentially including the compound of interest (Stájer et al., 2006).

Bioactive Compounds from Natural Sources :Alkaloids isolated from mangrove-derived actinomycete, including compounds structurally similar to the one , have shown activity against the influenza A virus subtype H1N1. This research highlights the significance of natural product derivatives in discovering new bioactive compounds, suggesting potential antiviral applications for structurally related molecules (Wang et al., 2014).